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Compound Name: Ammonia methanol

Cat. No.: B8139708

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the experimental
investigation of ammonia-methanol combustion kinetics. The following sections outline the
primary experimental setups, key methodologies, and data presentation formats essential for
researchers in this field.

Introduction

Ammonia is a promising carbon-free fuel and hydrogen carrier, but its poor combustion
characteristics, such as low reactivity and slow flame speed, hinder its direct application in
combustion devices.[1][2] Blending ammonia with more reactive fuels like methanol can
significantly improve its combustion performance.[3][4] Understanding the complex chemical
kinetics of ammonia-methanol blends is crucial for the development and optimization of next-
generation combustion technologies. This document details the experimental setups and
protocols for acquiring high-quality data on ignition delay times, laminar flame speeds, and
species concentration profiles of ammonia-methanol combustion.

Experimental Setups and Protocols

The study of ammonia-methanol combustion kinetics relies on a variety of well-established
experimental techniques. The choice of apparatus depends on the specific combustion
phenomena and parameters being investigated. The most common experimental setups
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include shock tubes, rapid compression machines, flow reactors, and constant volume
combustion chambers.

Shock Tubes

Shock tubes are ideal for studying ignition delay times and chemical kinetics at high
temperatures and pressures.[5][6] A shock wave rapidly heats and compresses a stationary
test gas mixture, initiating combustion.

Experimental Protocol for Shock Tube Experiments:

Mixture Preparation: Prepare the desired ammonia-methanol-oxidizer gas mixture in a
separate mixing tank. The composition should be determined with high precision using
partial pressures.

Shock Tube Preparation: Evacuate the driven section of the shock tube to a high vacuum to
remove any impurities.

Filling: Introduce the prepared gas mixture into the driven section to a specific initial
pressure.

Diaphragm Rupture: Increase the pressure in the driver section with a high-pressure driver
gas (e.g., helium) until the diaphragm separating the two sections ruptures. This generates a
shock wave that propagates into the driven section.

Data Acquisition: Record the pressure and emission/absorption profiles at the endwall of the
driven section using pressure transducers and optical diagnostics. Ignition delay time is

typically defined as the time interval between the arrival of the reflected shock wave and the
onset of ignition, often identified by a sharp increase in pressure or OH* chemiluminescence.

[6]

Post-Experiment Analysis: Analyze the recorded data to determine the ignition delay time.
The temperature and pressure behind the reflected shock wave are calculated from the
incident shock velocity.

Key Diagnostic Techniques:
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e Pressure Measurement: Piezoelectric pressure transducers to monitor the pressure history.

» Optical Diagnostics: Photomultipliers with appropriate filters to detect chemiluminescence
from radical species like OH*.[6] Laser absorption spectroscopy can be used to measure the
time-histories of specific species concentrations.[7]

Rapid Compression Machines (RCMs)

Rapid compression machines (RCMs) are used to investigate auto-ignition phenomena at
intermediate temperatures and high pressures, conditions relevant to internal combustion
engines.[8][9][10] An RCM compresses a gas mixture by a piston in a single stroke.

Experimental Protocol for RCM Experiments:

o Mixture Preparation: Prepare the ammonia-methanol-oxidizer mixture in a dedicated mixing
vessel.

o RCM Preparation: Heat the combustion chamber to the desired initial temperature and
evacuate it to remove residual gases.

 Filling: Introduce the gas mixture into the combustion chamber.

o Compression: Drive the piston to compress the gas mixture rapidly to a specific pressure
and temperature at the end of the compression stroke.

« Ignition Delay Measurement: Record the pressure rise in the combustion chamber. The
ignition delay time is the interval from the end of compression to the maximum rate of
pressure rise.[10]

o Gas Sampling: For species analysis, a fast gas sampling system can be used to extract gas
from the combustion chamber at different times after compression.[9]

Key Diagnostic Techniques:
« In-cylinder Pressure: A pressure transducer mounted in the combustion chamber.

» High-Speed Imaging: To visualize the ignition and flame propagation process.
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e Gas Chromatography (GC) / Mass Spectrometry (MS): To analyze the composition of
sampled gases.

Flow Reactors

Flow reactors are employed to study the oxidation and pyrolysis of fuels over a wide range of
temperatures at constant pressure.[11][12][13][14] They are particularly useful for obtaining
species concentration profiles as a function of temperature or residence time.

Experimental Protocol for Flow Reactor Experiments:

o Reactant Delivery: Use mass flow controllers to precisely meter the flow rates of ammonia,
methanol, oxidizer, and diluent gases.

e Mixing: Ensure thorough mixing of the reactants before they enter the heated reactor
section.

e Reaction: The gas mixture flows through a heated tube (often quartz) where the combustion
reactions occur. The temperature profile along the reactor is carefully controlled and
measured.

o Gas Sampling and Analysis: Extract gas samples at different positions along the reactor,
corresponding to different residence times. The samples are then analyzed to determine the
concentrations of reactants, intermediates, and products.[12]

» Data Interpretation: The species concentration profiles provide insights into the reaction
pathways and kinetics.

Key Diagnostic Techniques:
o Thermocouples: To measure the temperature profile along the reactor.

o Fourier-Transform Infrared (FTIR) Spectroscopy: For in-situ or ex-situ measurement of
species concentrations.[15]

e Gas Chromatography (GC) and Mass Spectrometry (MS): For detailed speciation of the
sampled gas.[15]
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Constant Volume Combustion Chamber

A constant volume combustion chamber, often spherical, is used to measure laminar flame
speeds.[16][17] An expanding spherical flame is initiated at the center of the vessel, and its
propagation is recorded.

Experimental Protocol for Laminar Flame Speed Measurement:

Vessel Preparation: Evacuate the combustion vessel and heat it to the desired initial
temperature.

o Mixture Filling: Fill the vessel with the premixed ammonia-methanol-air mixture to the desired
initial pressure.

« Ignition: Ignite the mixture at the center of the vessel using a pair of electrodes.

o Flame Propagation Recording: Use a high-speed camera to capture the propagation of the
spherical flame front.

» Data Analysis: The laminar flame speed is determined from the relationship between the
flame propagation speed and the flame stretch rate, extrapolated to zero stretch.

Key Diagnostic Techniques:
e High-Speed Schlieren or Shadowgraph Imaging: To visualize the flame front.

e Pressure Transducer: To monitor the pressure rise during combustion.

Data Presentation

Quantitative data from these experiments should be summarized in clearly structured tables to
facilitate comparison and model validation.

Table 1: Ignition Delay Times of Ammonia-Methanol Blends
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Fuel
. Equivalen Ignition Experime
Composit . Pressure Temperat Referenc
. ce Ratio Delay ntal
ion (bar) ure (K) .
(D) Time (ms) Method
(molar %)
1% CHsOH
0.5 40 900-1100 - RCM [8][10]
/ 99% NHs
5% CHsOH
1.0 20 850-1050 - RCM [8][10]
/ 95% NHs
20%
CHsOH / 2.0 40 850-1000 - RCM [8][10]
80% NHs3
10%
Shock
CHsOH/ 1.0 10 1050-1550 - [18]
Tube
90% NHs3
20%
Shock
CHsOH / 0.5 10 1050-1550 - [18]
Tube
80% NH3

Table 2: Laminar Flame Speeds of Ammonia-Methanol-Air Mixtures at 1 atm

. Laminar
) . Initial .
CH3OH in Equivalenc Flame Experiment
. Temperatur Reference
Fuel (vol %) e Ratio (P) K) Speed al Method
e
(cmls)

0 1.1 298 ~7 Heat Flux [19]

20 1.1 298 ~20 Heat Flux [3]
Constant

40 1.1 373 - [16]
Volume
Spherical

60 1.0 423 - [16]
Flame

100 1.1 298 ~45 Heat Flux [19]
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Table 3: Species Mole Fractions in an Ammonia-Methanol Oxidation Flow Reactor
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Tempe
rature NHs CHsOH O:2 NO N20 (od0) CO2 H20

(K)

800 - - - - - - ; ;

900 - - - - ; - - -

1000 - - . - - - ; ;

1100 - - - - - ; - -

1200 - - - - ; ; - -

Note:
This
table
should
be
populat
ed with
specific
experim
ental
data
from
flow
reactor
studies.
The
addition
of
methan
olis
found to
enrich
the O/H
radical
pool,

which
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consum
es
ammoni
a and
promot
es auto-
ignition.

[8]

Visualizations

Diagrams illustrating the experimental workflows and logical relationships are crucial for
understanding the methodologies.

Mixture Preparation
Prepare Gas Mixture
(NHs/CH3OH/Oxidizer)

Shock Tube Experiment Data Analysis
(Evacuate Driven Section : Fill with MixtureHRupture Diaphragm)—b(Record Pressure & Emission Calculate Ignition Delay Time)

Click to download full resolution via product page

Shock Tube Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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